Cas no 70804-86-3 ([(2R,3R,4R,5R)-5-(6-amino-2-ethylsulfanyl-purin-9-yl)-3,4-dihydroxy-oxolan-2-yl]methoxyphosphonic acid)

• Product Name: [(2R,3R,4R,5R)-5-(6-amino-2-ethylsulfanyl-purin-9-yl)-3,4-dihydroxy-oxolan-2-yl]methoxyphosphonic acid
• CAS No: 70804-86-3
• MF: C₁₂H₁₈N₅O₇PS
• MW: 407.339381694794
• CID: 572430
• PubChem ID: 189761
• Update Time: 2025-04-19

[(2R,3R,4R,5R)-5-(6-amino-2-ethylsulfanyl-purin-9-yl)-3,4-dihydroxy-oxolan-2-yl]methoxyphosphonic acid Chemical and Physical Properties

Names and Identifiers

• [(2R,3R,4R,5R)-5-(6-amino-2-ethylsulfanyl-purin-9-yl)-3,4-dihydroxy-oxolan-2-yl]methoxyphosphonic acid
• poly(2'-ethylthioadenylic acid)
• DTXSID10991076
• 70804-86-3
• [(2R,3S,4R,5R)-5-(6-amino-2-ethylsulfanylpurin-9-yl)-3,4-dihydroxyoxolan-2-yl]methyl dihydrogen phosphate
• 2-(Ethylsulfanyl)-9-(5-O-phosphonopentofuranosyl)-9H-purin-6-amine
• CHEMBL3250743

• Inchi： 1S/C12H18N5O7PS/c1-2-26-12-15-9(13)6-10(16-12)17(4-14-6)11-8(19)7(18)5(24-11)3-23-25(20,21)22/h4-5,7-8,11,18-19H,2-3H2,1H3,(H2,13,15,16)(H2,20,21,22)/t5-,7-,8-,11-/m1/s1
• InChI Key： KSEHCVZYQVNMHL-IOSLPCCCSA-N
• SMILES： S(CC)C1N=C(C2=C(N=1)N(C=N2)[C@H]1[C@@H]([C@@H]([C@@H](COP(=O)(O)O)O1)O)O)N

Computed Properties

• Exact Mass: 407.06664
• Monoisotopic Mass: 407.06645610g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 12
• Heavy Atom Count: 26
• Rotatable Bond Count: 6
• Complexity: 544
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.3
• Topological Polar Surface Area: 211Ų

Experimental Properties

• PSA: 186.07